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How to prepare CCI-006 stock solutions and
working concentrations.
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Compound of Interest

Compound Name: CClI-006

Cat. No.: B15578913

Application Notes and Protocols: Preparation of
CCI-006 Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock and working
solutions of CCI-006, a selective inhibitor of mitochondrial respiration. Adherence to these
guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information

Property Value Source
Molecular Weight 332.33 g/mol [1]12]
Appearance Light yellow to yellow solid [1]

Selective inhibitor and
Primary Indication chemosensitizer of MLL- [1112]

rearranged leukemia cells

Solubility and Storage

Proper storage and handling of CCI-006 are essential to maintain its stability and activity.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15578913?utm_src=pdf-interest
https://www.benchchem.com/product/b15578913?utm_src=pdf-body
https://www.medchemexpress.com/CCI-006.html
https://www.adooq.com/cci-006.html
https://www.medchemexpress.com/CCI-006.html
https://www.medchemexpress.com/CCI-006.html
https://www.adooq.com/cci-006.html
https://www.benchchem.com/product/b15578913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Storage ] .
Form Duration Recommendations
Temperature
Protect from light and
moisture. Store in a
) tightly sealed, light-
Solid Powder -20°C 3 years ] )
resistant container,
preferably in a
desiccator.
For short-term
4°C 2 years
storage.
Aliquot into single-use
In Solvent (Stock o
] -80°C 6 months volumes to minimize
Solution)
freeze-thaw cycles.[1]
For short-term storage
-20°C 1 month of working solutions.

[1](2]

Solubility: CCI-006 is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of > 83.33
mg/mL (250.74 mM).[1] It is recommended to use newly opened, anhydrous DMSO to ensure

maximum solubility.[1]

Experimental Protocols
Preparation of CCI-006 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of CCI-006 in DMSO.
Materials:

» CCI-006 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials
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o Calibrated balance

e \ortex mixer

Procedure:

Weighing CCI-006: Accurately weigh out a desired amount of CCI-006 powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh 3.32 mg of CCI-006.

o Calculation: Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
o Mass =10 mM x 1 mL x 332.33 g/mol / 1000 = 3.32 mg

e Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed CCI-
006 powder. In this example, add 1 mL of DMSO.

e Mixing: Vortex the solution until the CCI-006 is completely dissolved. Gentle warming may be
applied if necessary, but avoid excessive heat.

» Aliquoting and Storage: Aliquot the stock solution into single-use, light-resistant, and tightly
sealed vials. Store the aliquots at -80°C for long-term storage.

Preparation of CCI-006 Working Concentrations for In
Vitro Assays

This protocol outlines the dilution of the 10 mM stock solution to a final working concentration
for use in cell-based assays (e.g., 10 uM).

Materials:

e 10 mM CCI-006 stock solution in DMSO
e Appropriate cell culture medium

o Sterile microcentrifuge tubes

Procedure:
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o Serial Dilution: Perform a serial dilution of the 10 mM stock solution in cell culture medium to
achieve the desired final concentration. For a final concentration of 10 uM in a final volume
of 1 mL of cell culture, a 1:1000 dilution is required.

o Example Dilution for 10 uM:
o Add 1 pL of the 10 mM CCI-006 stock solution to 999 uL of cell culture medium.
o Mix thoroughly by gentle pipetting or brief vortexing.

» Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without
CCI-006) to the cell culture medium. In this example, add 1 pL of DMSO to 999 pL of
medium.

e Immediate Use: Use the freshly prepared working solutions immediately for your
experiments.

Visualization of Protocols and Pathways
Experimental Workflow for Solution Preparation
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Stock Solution Preparation (10 mM)

[Weigh 3.32mg CCI-OOED
Gdd 1 mL Anhydrous DMSO]

Vortex to Dissolve
Gliquot into single-use vials]

Store at -80°C

Working Solution Pre€aration (e.g., 10 pM)

[I’haw one aliquot of 10 mM stocg

[Dilute 1 pL of stock in 999 pL of cell culture medium]

Mix gently
[Use immediately in experimenD
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Caption: Workflow for preparing CCI-006 stock and working solutions.
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Simplified Signhaling Pathway of CCI-006 Action
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Caption: CCI-006 induces apoptosis via mitochondrial dysfunction and the UPR.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [How to prepare CCI-006 stock solutions and working
concentrations.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578913#how-to-prepare-cci-006-stock-solutions-
and-working-concentrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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